Cas no 2060029-45-8 (3-1-(3-chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile)

• Product Name: 3-1-(3-chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile
• CAS No: 2060029-45-8
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• MDL: MFCD30487613
• CID: 5222147
• PubChem ID: 137702507
• Update Time: 2025-05-30

3-1-(3-chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1-(3-Chlorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile
• CID 137702507
• 3-Piperidinepropanenitrile, 1-(3-chlorophenyl)-β,2-dioxo-
• 3-1-(3-chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile

• MDL： MFCD30487613
• Inchi： 1S/C14H13ClN2O2/c15-10-3-1-4-11(9-10)17-8-2-5-12(14(17)19)13(18)6-7-16/h1,3-4,9,12H,2,5-6,8H2
• InChI Key： ZEKXVTVBOMEKLT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(C(C(CC#N)=O)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 415
• XLogP3: 2.2
• Topological Polar Surface Area: 61.2

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 528.2±50.0 °C(Predicted)
• pka: 7.93±0.20(Predicted)

Additional information on 3-1-(3-chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile

Professional Introduction to Compound with CAS No. 2060029-45-8 and Product Name: 3-1-(3-chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile

The compound with the CAS number 2060029-45-8 and the product name 3-1-(3-chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the 3-chlorophenyl and 2-oxopiperidin-3-yl moieties, contribute to its unique chemical properties and biological activity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmacological properties. The piperidine scaffold, which is a key component of this compound, is widely recognized for its role in drug design due to its ability to enhance binding affinity and selectivity. The presence of the 3-chlorophenyl group introduces a hydrophobic pocket that can interact favorably with biological targets, while the 3-oxopropanenitrile moiety adds a polar interaction site, making this molecule a promising candidate for further investigation.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacokinetic profiles. The compound in question has been synthesized through a multi-step process that involves careful control of reaction conditions to ensure high yield and purity. The synthesis pathway includes key steps such as condensation reactions, cyclization, and functional group transformations, which are critical for achieving the desired molecular architecture.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Studies have shown that derivatives of piperidine-based compounds exhibit significant activity against various biological targets, including enzymes and receptors involved in disease pathways. The 3-chlorophenyl group, in particular, has been identified as a key pharmacophore that contributes to the compound's binding affinity. This has led to extensive computational modeling and experimental validation to understand the molecular interactions at a deeper level.

The 3-1-(3-chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile structure has also been investigated for its potential in treating neurological disorders. Piperidine derivatives are known for their ability to cross the blood-brain barrier, making them suitable candidates for central nervous system (CNS) drugs. Preliminary studies have demonstrated that this compound exhibits promising effects on neurotransmitter systems relevant to conditions such as depression and anxiety. These findings have prompted further research into optimizing its pharmacological profile.

In addition to its therapeutic potential, this compound has also been explored for its chemical diversity. The presence of multiple functional groups allows for facile modifications, enabling chemists to generate a library of analogs with tailored properties. Such structural diversification is crucial for identifying compounds with improved efficacy and reduced side effects. High-throughput screening methods have been employed to evaluate the biological activity of these derivatives, providing valuable insights into their potential applications.

The synthesis and characterization of this compound have also contributed to advancements in synthetic methodologies. The use of modern techniques such as flow chemistry and microwave-assisted reactions has enabled more efficient production processes. These innovations not only improve yield but also reduce waste, aligning with the principles of green chemistry. The development of sustainable synthetic routes is increasingly important in pharmaceutical research as it minimizes environmental impact while maintaining high standards of quality.

As research continues, the therapeutic applications of 3-1-(3-chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile are expected to expand further. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical reality. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models, which could pave the way for human trials in the near future.

The compound's unique structural features make it a valuable tool for understanding drug-receptor interactions at a molecular level. Advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography have been utilized to elucidate its three-dimensional structure and confirm its chemical identity. These studies provide critical information for designing next-generation drugs with enhanced properties.

In conclusion, the compound with CAS number 2060029-45-8 and product name 3-1-(3-chlorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile represents a significant contribution to pharmaceutical chemistry. Its innovative structure and promising biological activity make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.